Cas no 1805336-17-7 (2-Amino-5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine)

• Product Name: 2-Amino-5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine
• CAS No: 1805336-17-7
• MF: C₈H₈F₂N₄
• MW: 198.172727584839
• CID: 4929836
• Update Time: 2025-07-23

2-Amino-5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C8H8F2N4/c9-7(10)6-5(2-12)4(1-11)3-14-8(6)13/h3,7H,1,11H2,(H2,13,14)
• InChI Key： BXRIQUWUOAOATJ-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(CN)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: -0.3
• Topological Polar Surface Area: 88.7

Additional information on 2-Amino-5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine

Introduction to 2-Amino-5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine (CAS No. 1805336-17-7)

2-Amino-5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine, identified by its CAS number 1805336-17-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its amino, cyano, and difluoromethyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The aminomethyl group at the 5-position and the cyano group at the 4-position introduce polar and electrophilic characteristics to the molecule, respectively. These functional groups are known to enhance interactions with biological targets, such as enzymes and receptors, thereby facilitating the development of novel bioactive compounds. Additionally, the presence of a difluoromethyl group at the 3-position provides steric hindrance and electronic modulation, which can influence the pharmacokinetic properties of derivatives derived from this compound.

In recent years, there has been a growing interest in pyridine derivatives due to their role in various therapeutic areas, including oncology, anti-inflammatory diseases, and central nervous system disorders. The structural motif of 2-Amino-5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine aligns well with these therapeutic targets, making it a promising candidate for further investigation. Researchers have been exploring its potential as an intermediate in synthesizing novel small-molecule drugs that exhibit high selectivity and efficacy.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of multiple reactive sites allows for extensive derivatization, enabling chemists to tailor its properties for specific applications. For instance, the amino groups can be further functionalized to introduce additional pharmacophores or to enhance solubility. The cyano group can be reduced to an amine or converted into other functional groups such as carboxylic acids or esters. These modifications open up numerous possibilities for designing molecules with improved pharmacological profiles.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The difluoromethyl group, in particular, has been shown to improve metabolic stability, lipophilicity, and binding affinity towards biological targets. This has led to the exploration of fluorinated pyridines as key structural elements in drug candidates targeting cancer and infectious diseases. The compound 2-Amino-5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine exemplifies this trend by incorporating a difluoromethyl group alongside other functional groups that enhance its bioactivity.

The synthesis of 2-Amino-5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and cyclization processes. Advanced techniques such as transition metal catalysis have also been employed to improve reaction efficiency and selectivity. The synthesis process highlights the compound's complexity but also underscores its synthetic accessibility for further derivatization.

In terms of biological activity, preliminary studies on derivatives of 2-Amino-5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine have shown promising results in vitro. Some derivatives have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation and inflammation pathways. These findings support the hypothesis that this compound could serve as a lead molecule for developing new therapeutic agents. Further preclinical studies are warranted to validate these initial observations and to explore potential side effects or toxicities.

The pharmaceutical industry is increasingly leveraging computational methods to accelerate drug discovery processes. Molecular modeling techniques have been used to predict how different derivatives of 2-Amino-5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine will interact with biological targets at the molecular level. These simulations help researchers design molecules with optimized binding affinities and reduced off-target effects. By integrating experimental data with computational predictions, scientists can more efficiently identify promising candidates for further development.

The regulatory landscape for new drug development also plays a crucial role in shaping research priorities around compounds like 2-Amino-5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine. Regulatory agencies require extensive documentation demonstrating safety and efficacy before approving new drugs for clinical use. This necessitates rigorous testing protocols involving cell culture assays, animal models, and human clinical trials. Despite these challenges, the potential benefits of developing novel therapeutics based on this compound make it an attractive area of research.

Future directions in the study of 2-Amino-5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine may include exploring its role in combination therapies or investigating its mechanisms of action at a deeper level. Combination therapies involve using multiple drugs simultaneously to achieve synergistic effects or reduce resistance development. Understanding how this compound interacts with other molecules could provide insights into its potential applications in treating complex diseases such as cancer or neurodegenerative disorders.

In conclusion,2-Amino-5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine (CAS No. 1805336-17-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its versatility in chemical modifications makes it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas.